Cas no 16314-74-2 (3-Ethyl 4,5-dimethyl 1H-pyrazole-3,4,5-tricarboxylate)

• Product name: 3-Ethyl 4,5-dimethyl 1H-pyrazole-3,4,5-tricarboxylate
• CAS No: 16314-74-2
• MF: C₁₀H₁₂N₂O₆
• MW: 256.212
• CID: 2780755
• PubChem ID: 13327638

3-Ethyl 4,5-dimethyl 1H-pyrazole-3,4,5-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID50536940
• 5-ethyl 3,4-dimethyl 1H-pyrazole-3,4,5-tricarboxylate
• 16314-74-2
• 3-Ethyl 4,5-dimethyl 1H-pyrazole-3,4,5-tricarboxylate
• AE-477/13519040

• Inchi： InChI=1S/C10H12N2O6/c1-4-18-10(15)7-5(8(13)16-2)6(11-12-7)9(14)17-3/h4H2,1-3H3,(H,11,12)
• InChI Key： DDEGDFCVEXYTJM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 256.06953611Da
• Monoisotopic Mass: 256.06953611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 0.8